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Compound of Interest

Compound Name: 2-Bromo-1,3-dichlorobenzene

Cat. No.: B155771 Get Quote

A Technical Overview of 2-Bromo-1,3-
dichlorobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure, weight, and key

chemical identifiers for 2-Bromo-1,3-dichlorobenzene, a halogenated aromatic compound.

This compound serves as a critical intermediate in various organic synthesis applications,

including the production of agrochemicals and pharmaceuticals.[1] Its unique substitution

pattern, featuring one bromine and two chlorine atoms on a benzene ring, imparts specific

chemical properties valuable for synthetic chemistry.[2]

Quantitative Molecular Data
The fundamental physicochemical properties of 2-Bromo-1,3-dichlorobenzene are

summarized below. This data is essential for reaction stoichiometry, analytical characterization,

and safety assessments.
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Identifier Value

IUPAC Name 2-bromo-1,3-dichlorobenzene[2][3][4]

CAS Number 19393-92-1[1][2][3][4][5][6][7][8]

Molecular Formula C₆H₃BrCl₂[1][2][3][4][5][7][8]

Molecular Weight 225.89 g/mol [2][3]

Canonical SMILES C1=CC(=C(C(=C1)Cl)Br)Cl[2]

InChI Key
UWOIDOQAQPUVOH-UHFFFAOYSA-N[1][2][3]

[4][7][8]

Appearance
Colorless to pale yellow liquid or solid; White to

cream crystals or powder[1][4][9]

Melting Point 57.0-67.0 °C[4]

Boiling Point 242 °C[9]

Synonyms

1-Bromo-2,6-dichlorobenzene, 1,3-Dichloro-2-

bromobenzene, 2,6-Dichlorobromobenzene[1]

[2][8]

Molecular Structure Visualization
The structural arrangement of atoms in 2-Bromo-1,3-dichlorobenzene is depicted below. The

benzene ring is substituted with a bromine atom at the second position and chlorine atoms at

the first and third positions.[2] This specific orientation is crucial for its reactivity and role as a

precursor in complex organic syntheses.[2]

Caption: 2D molecular structure of 2-Bromo-1,3-dichlorobenzene.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 2-Bromo-1,3-dichlorobenzene
are not available within the provided search results. However, common synthesis methods

include the diazotization of 2-chloroaniline followed by a Sandmeyer reaction with bromine, or

through electrophilic aromatic substitution reactions involving bromine and chlorine under
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controlled conditions.[2] For specific laboratory or industrial procedures, researchers should

consult specialized chemical synthesis databases and peer-reviewed literature. The compound

is known to participate in electrophilic substitution and palladium-catalyzed reactions,

influenced by the electron-withdrawing effects of its halogen substituents.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s661586
https://cymitquimica.com/cas/19393-92-1/
https://www.smolecule.com/products/s661586
https://www.benchchem.com/product/b155771?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/19393-92-1/
https://www.smolecule.com/products/s661586
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm19393921
https://www.thermofisher.com/order/catalog/product/L11062.14
https://www.thermofisher.com/order/catalog/product/L11062.14
https://www.fishersci.ca/shop/products/2-bromo-1-3-dichlorobenzene-97-thermo-scientific/p-7045532
https://www.bldpharm.com/products/19393-92-1.html
http://www.stenutz.eu/chem/solv6.php?name=2-bromo-1,3-dichlorobenzene
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H3BrCl2/c7-6-4(8)2-1-3-5(6)9/h1-3H
https://www.echemi.com/products/pd180521117159-1-bromo-2-6-dichlorobenzene.html
https://www.benchchem.com/product/b155771#2-bromo-1-3-dichlorobenzene-molecular-structure-and-weight
https://www.benchchem.com/product/b155771#2-bromo-1-3-dichlorobenzene-molecular-structure-and-weight
https://www.benchchem.com/product/b155771#2-bromo-1-3-dichlorobenzene-molecular-structure-and-weight
https://www.benchchem.com/product/b155771#2-bromo-1-3-dichlorobenzene-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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